N-butyl-3-(butyrylamino)benzamide

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: 3-(butanoylamino)-N-butylbenzamide
• InChI: InChI=1S/C15H22N2O2/c1-3-5-10-16-15(19)12-8-6-9-13(11-12)17-14(18)7-4-2/h6,8-9,11H,3-5,7,10H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key: DRCJMULMELLZSU-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC(=CC=C1)NC(=O)CCC

Description

N-butyl-3-(butyrylamino)benzamide, commonly known as BBA, is a synthetic compound that has gained significant attention in the field of scientific research. BBA is a benzamide derivative that possesses potent anti-inflammatory and anti-nociceptive properties.

Mechanism of Action

BBA exerts its anti-inflammatory and anti-nociceptive effects by modulating the activity of various signaling pathways. It inhibits the activation of NF-κB and MAPK signaling pathways, which are involved in the production of pro-inflammatory cytokines. BBA also activates the AMPK signaling pathway, which plays a critical role in energy homeostasis and cell survival.
Biochemical and Physiological Effects:
BBA has been shown to possess potent anti-inflammatory and anti-nociceptive properties. It reduces the production of pro-inflammatory cytokines and inhibits the activation of NF-κB and MAPK signaling pathways. BBA also reduces pain sensitivity in animal models of acute and chronic pain.

Advantages and Limitations for Lab Experiments

BBA has several advantages for lab experiments, including its potent anti-inflammatory and anti-nociceptive properties, as well as its ability to modulate various signaling pathways. However, BBA also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of BBA. One area of research is the development of novel BBA derivatives with enhanced anti-inflammatory and anti-nociceptive properties. Another area of research is the investigation of the potential therapeutic applications of BBA in the treatment of inflammatory and pain-related disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and anti-nociceptive effects of BBA.

Synthesis Methods

BBA can be synthesized using a multi-step process that involves the reaction of 3-aminobenzoic acid with butyryl chloride to form 3-(butyrylamino)benzoic acid. The resulting compound is then treated with N-butylamine to yield N-butyl-3-(butyrylamino)benzoic acid, which is subsequently converted to BBA by removing the carboxylic acid group.

Scientific Research Applications

BBA has been extensively studied for its anti-inflammatory and anti-nociceptive properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, as well as the activation of NF-κB and MAPK signaling pathways. BBA has also been found to reduce pain sensitivity in animal models of acute and chronic pain.